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Introduction
3-Bromo-6-methoxypicolinaldehyde is a substituted pyridine derivative that holds

significance as a versatile intermediate in organic synthesis. Its unique molecular architecture,

featuring a bromine atom, a methoxy group, and an aldehyde functional group on a picoline

scaffold, offers multiple reactive sites for the construction of more complex molecules. This

guide provides a comprehensive overview of the known physical and chemical properties of 3-
Bromo-6-methoxypicolinaldehyde, alongside a plausible synthetic approach and

characterization methodologies, to support its application in research and development,

particularly in the fields of medicinal chemistry and materials science.

It is important to note that, based on currently available public information, there is no

documented evidence of 3-Bromo-6-methoxypicolinaldehyde being directly involved in

specific biological signaling pathways or having defined pharmacological activity. Its primary

role reported to date is that of a valuable chemical building block.
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The following table summarizes the key physical and chemical properties of 3-Bromo-6-
methoxypicolinaldehyde.

Property Value Source

Molecular Formula C₇H₆BrNO₂ [1]

Molecular Weight 216.03 g/mol [1]

CAS Number 269058-49-3

IUPAC Name
3-bromo-6-methoxypyridine-2-

carbaldehyde
N/A

Appearance Solid N/A

Boiling Point 253.3 ± 35.0 °C at 760 mmHg N/A

Melting Point Not available N/A

Solubility Not available N/A

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-6-
methoxypicolinaldehyde is not readily available in published literature, a plausible synthetic

route can be devised based on established organic chemistry principles and analogous

transformations.

Proposed Synthetic Workflow
The synthesis of 3-Bromo-6-methoxypicolinaldehyde can be envisioned as a multi-step

process starting from a commercially available precursor. A potential synthetic strategy is

outlined below.

2-Chloro-6-methoxypyridine Lithiation Intermediate Formylation 3-Bromo-6-methoxypicolinaldehyde Purification
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Caption: Proposed synthetic workflow for 3-Bromo-6-methoxypicolinaldehyde.

Experimental Protocol (Proposed)
Materials:

2-Chloro-6-methoxypyridine

n-Butyllithium (n-BuLi) in hexanes

Anhydrous Tetrahydrofuran (THF)

N,N-Dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 2-chloro-6-

methoxypyridine and anhydrous THF under a nitrogen atmosphere. The solution is cooled to

-78 °C in a dry ice/acetone bath.

Lithiation: n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via the

dropping funnel, maintaining the internal temperature below -70 °C. The reaction mixture is

stirred at -78 °C for 1 hour.

Formylation: Anhydrous DMF (1.5 equivalents) is added dropwise to the reaction mixture at

-78 °C. The mixture is then allowed to slowly warm to room temperature and stirred
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overnight.

Quenching and Extraction: The reaction is carefully quenched by the slow addition of a

saturated aqueous NH₄Cl solution. The aqueous layer is separated and extracted three

times with ethyl acetate. The combined organic layers are washed with water and then with

brine.

Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and

the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude product is purified by silica gel column chromatography using a

gradient of ethyl acetate in hexanes as the eluent to afford pure 3-Bromo-6-
methoxypicolinaldehyde.

Characterization
The structure and purity of the synthesized 3-Bromo-6-methoxypicolinaldehyde would be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

recorded to confirm the presence of the aldehyde proton, the aromatic protons with their

characteristic splitting patterns, the methoxy group protons, and the carbon framework of the

molecule.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands

for the aldehyde C=O stretch (typically around 1700 cm⁻¹), C-H stretches of the aldehyde

and aromatic ring, and C-O stretching of the methoxy group.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and confirm its elemental composition through high-resolution mass

spectrometry (HRMS). The isotopic pattern of bromine (¹⁹Br and ⁸¹Br) would be a key

diagnostic feature.

Applications in Research and Development
As a functionalized heterocyclic compound, 3-Bromo-6-methoxypicolinaldehyde serves as a

valuable building block in the synthesis of more complex molecules for various applications:
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Medicinal Chemistry: The picolinaldehyde scaffold is present in numerous biologically active

compounds. The bromine atom provides a handle for cross-coupling reactions (e.g., Suzuki,

Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse substituents to

explore structure-activity relationships in drug discovery programs. The aldehyde group can

be readily converted to other functional groups or used in the formation of imines, oximes,

and other derivatives.

Materials Science: Pyridine-based ligands are widely used in the synthesis of metal-organic

frameworks (MOFs) and coordination polymers. The functional groups on 3-Bromo-6-
methoxypicolinaldehyde could be utilized to construct novel materials with tailored

electronic or photophysical properties.

Safety Information
3-Bromo-6-methoxypicolinaldehyde should be handled with appropriate safety precautions

in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves,

and a lab coat, should be worn. Based on safety data for similar compounds, it may be harmful

if swallowed, cause skin irritation, and cause serious eye irritation.

Conclusion
3-Bromo-6-methoxypicolinaldehyde is a chemical intermediate with significant potential for

the synthesis of novel compounds in drug discovery and materials science. While detailed

physical properties and experimental protocols are not extensively documented, this guide

provides the currently available information and a plausible synthetic route to facilitate its use in

research. Further investigation into its physical, chemical, and potential biological properties is

warranted to fully explore the utility of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-6-methoxypicolinaldehyde [myskinrecipes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1278903?utm_src=pdf-body
https://www.benchchem.com/product/b1278903?utm_src=pdf-body
https://www.benchchem.com/product/b1278903?utm_src=pdf-body
https://www.benchchem.com/product/b1278903?utm_src=pdf-body
https://www.benchchem.com/product/b1278903?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/th/pyridine-derivatives/146314-3-bromo-6-methoxypicolinaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: Physical and Chemical
Properties of 3-Bromo-6-methoxypicolinaldehyde]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1278903#physical-properties-of-3-
bromo-6-methoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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